Cas no 1421455-22-2 (N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1421455-22-2
• MF: C₁₈H₁₄FN₃O₅S
• MW: 403.384266376495
• CID: 5364683
• Update Time: 2025-05-24

N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-Fluorophenoxy)-5-pyrimidinyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide
• N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C18H14FN3O5S/c19-14-3-1-2-4-15(14)27-18-20-10-12(11-21-18)22-28(23,24)13-5-6-16-17(9-13)26-8-7-25-16/h1-6,9-11,22H,7-8H2
• InChI Key： ZZJHAGYRCQPSQL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NC3=CN=C(OC4=CC=CC=C4F)N=C3)(=O)=O)C=C2OCC1

Experimental Properties

• Density: 1.501±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.2±65.0 °C(Predicted)
• pka: 6.42±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Comprehensive Overview of N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1421455-22-2)

N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1421455-22-2) is a sophisticated sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular architecture, combining a pyrimidine core with a 2,3-dihydro-1,4-benzodioxine moiety, linked via a sulfonamide bridge. Its structural complexity and potential biological activity make it a subject of interest for drug discovery and development.

The compound's CAS number 1421455-22-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for this identifier to access detailed physicochemical properties, safety data, and synthetic protocols. The inclusion of a fluorophenoxy group enhances the molecule's metabolic stability and binding affinity, making it a promising candidate for targeting specific enzymes or receptors.

In recent years, the demand for sulfonamide-based therapeutics has surged, driven by their versatility in treating various conditions. N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide aligns with this trend, as its structure suggests potential applications in inflammation, oncology, or infectious diseases. Users frequently inquire about its mechanism of action, synthetic routes, and bioavailability, reflecting the growing curiosity around its therapeutic potential.

From a synthetic chemistry perspective, the compound's pyrimidine-5-yl and benzodioxine motifs are particularly noteworthy. These fragments are often explored in medicinal chemistry due to their ability to modulate biological pathways. The sulfonamide linkage further diversifies its reactivity, enabling interactions with proteins or nucleic acids. Such features are frequently highlighted in academic literature and patent filings, underscoring the compound's relevance in innovation.

Another area of interest is the compound's solubility and stability under physiological conditions. These parameters are critical for drug formulation and delivery optimization. Researchers often compare this molecule to analogous sulfonamide derivatives to evaluate its pharmacokinetic profile. The fluorine substitution on the phenoxy group is a strategic modification, as it can influence the compound's electronic properties and interactions with biological targets.

Beyond its pharmaceutical applications, CAS No. 1421455-22-2 is also studied for its potential role in chemical biology and proteomics. Its ability to act as a probe or inhibitor in enzymatic assays makes it valuable for understanding disease mechanisms. Searches related to its structure-activity relationship (SAR) and target identification are common, reflecting its utility in hypothesis-driven research.

Environmental and regulatory considerations are also pivotal. While the compound is not classified as hazardous, its ecotoxicological impact and biodegradability are subjects of ongoing investigation. Compliance with REACH and other global standards ensures its safe handling and disposal, addressing concerns raised by environmental health researchers.

In summary, N-[2-(2-fluorophenoxy)pyrimidin-5-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a compelling case study in modern drug design. Its multifaceted applications, from targeted therapy to chemical probes, highlight its importance in advancing scientific knowledge. As research progresses, this compound is likely to remain a focal point for interdisciplinary collaboration and innovation.